Cas no 110859-69-3 (4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid)
4-Methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid is a heterocyclic compound featuring a thiazole core substituted with a methyl group at the 4-position, a methylamino group at the 2-position, and a carboxylic acid moiety at the 5-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals and agrochemicals. The carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, or other derivatives. Its well-defined reactivity and stability make it suitable for use in medicinal chemistry research, where it may serve as a precursor for bioactive molecules. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in synthetic workflows.
110859-69-3 structure
Product Name:4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid
CAS No:110859-69-3
MF:C6H8N2O2S
MW:172.204919815063
MDL:MFCD02855638
CID:98260
PubChem ID:742073
Update Time:2025-06-06
4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-2-(methylamino)thiazole-5-carboxylic acid
- 4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid
- 4-Methyl-2-methylamino-thiazole-5-carboxylic acid
- 5-Thiazolecarboxylicacid, 4-methyl-2-(methylamino)-
- 2-methylamino-4-methyl-thiazole-5-carboxylic acid
- 4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid(SALTDATA: 0.49H2O)
- Albb-005441
- TIMTEC-BB SBB010541
- CHEMBRDG-BB 4010426
- 4-methyl-2-methylamino-5-thiazolecarboxylic acid
- 5-Thiazolecarboxylic acid, 4-Methyl-2-(MethylaMino)-
- FT-0766537
- F0918-1405
- SCHEMBL8554963
- 4-Methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid, AldrichCPR
- Oprea1_856842
- AKOS000300690
- EN300-1243213
- 4-Methyl-2-(methylamino)thiazole-5-carboxylicacid
- MFCD02855638
- 4-methyl-2-methylaminothiazole-5-carboxylic acid
- 2-methylamino-4-methylthiazole-5-carboxylic acid
- 110859-69-3
- DTXSID00353467
- EU-0076200
- VS-09416
- CS-0451144
- DB-027793
- STK500549
- BBL029772
-
- MDL： MFCD02855638
- Inchi： 1S/C6H8N2O2S/c1-3-4(5(9)10)11-6(7-2)8-3/h1-2H3,(H,7,8)(H,9,10)
- InChI Key： STAHVMUZZJQAEQ-UHFFFAOYSA-N
- SMILES： S1C(NC)=NC(C)=C1C(=O)O
Computed Properties
- Exact Mass: 172.03100
- Monoisotopic Mass: 172.03064868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 90.5Ų
Experimental Properties
- Density: 1.43
- Boiling Point: 346.8°C at 760 mmHg
- Flash Point: 163.5°C
- Refractive Index: 1.653
- PSA: 90.46000
- LogP: 1.26440
4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid Customs Data
- HS CODE：2934100090
- Customs Data：
China Customs Code:
2934100090Overview:
2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM189984-5g |
4-Methyl-2-methylamino-thiazole-5-carboxylic acid |
110859-69-3 | 95% | 5g |
$626 | 2021-08-05 | |
| TRC | B451478-100mg |
4-Methyl-2-(methylamino)-1,3-thiazole-5-carboxylic Acid |
110859-69-3 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B451478-500mg |
4-Methyl-2-(methylamino)-1,3-thiazole-5-carboxylic Acid |
110859-69-3 | 500mg |
$ 230.00 | 2022-06-07 | ||
| TRC | B451478-1g |
4-Methyl-2-(methylamino)-1,3-thiazole-5-carboxylic Acid |
110859-69-3 | 1g |
$ 340.00 | 2022-06-07 | ||
| Alichem | A059004032-1g |
4-Methyl-2-(methylamino)thiazole-5-carboxylic acid |
110859-69-3 | 95% | 1g |
$185.40 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M165924-1g |
4-Methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid |
110859-69-3 | 1g |
￥1,044.00 | 2021-05-24 | ||
| abcr | AB216648-500 mg |
4-Methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid; 95% |
110859-69-3 | 500MG |
€195.40 | 2023-02-05 | ||
| abcr | AB216648-1 g |
4-Methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid; 95% |
110859-69-3 | 1 g |
€239.00 | 2023-07-20 | ||
| Chemenu | CM189984-1g |
4-Methyl-2-methylamino-thiazole-5-carboxylic acid |
110859-69-3 | 95% | 1g |
$220 | 2023-01-08 | |
| Fluorochem | 058013-1g |
4-Methyl-2-methylamino-thiazole-5-carboxylic acid |
110859-69-3 | 95% | 1g |
￡205.00 | 2022-03-01 |
4-methyl-2-(methylamino)-1,3-thiazole-5-carboxylic acid Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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